Cas no 122606-07-9 (1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-
• CAS No: 122606-07-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 104445
• PubChem ID: 45121346
• Update Time: 2025-04-18

1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-
• 1H-Pyrazole, 1-(ethoxymethyl)-3,5-dimethyl-
• 1-(Ethoxymethyl)-3,5-dimethyl-1H-pyrazole
• 122606-07-9
• AKOS014703031

• Inchi： 1S/C8H14N2O/c1-4-11-6-10-8(3)5-7(2)9-10/h5H,4,6H2,1-3H3
• InChI Key： QNJQESKNLFFHHK-UHFFFAOYSA-N
• SMILES： O(CC)CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles